Cas no 2679919-12-9 (rac-benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate)

• Product Name: rac-benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate
• CAS No: 2679919-12-9
• MF: C₂₀H₂₃NO₅S
• MW: 389.465324640274
• CID: 5619773
• PubChem ID: 165932241
• Update Time: 2025-10-23

rac-benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302553
• 2679919-12-9
• rac-benzyl N-[(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl]-N-(2-phenylethyl)carbamate
• rac-benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate

• Inchi： 1S/C20H23NO5S/c22-19-15-27(24,25)14-18(19)21(12-11-16-7-3-1-4-8-16)20(23)26-13-17-9-5-2-6-10-17/h1-10,18-19,22H,11-15H2/t18-,19-/m1/s1
• InChI Key： HVCUDGZIXGDFHM-RTBURBONSA-N
• SMILES： S1(C[C@H]([C@@H](C1)N(C(=O)OCC1C=CC=CC=1)CCC1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 389.12969401g/mol
• Monoisotopic Mass: 389.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.3Ų

Additional information on rac-benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate

Introduction to Rac-Benzyl N-(3R,4R)-4-Hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate (CAS No. 2679919-12-9)

Rac-Benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate, a compound with the CAS number 2679919-12-9, represents a significant advancement in the field of chemical and biomedical research. This intricate molecular structure has garnered considerable attention due to its potential applications in pharmaceutical development and synthetic chemistry. The compound's unique configuration, featuring a benzyl group and a complex thiolan ring system, positions it as a promising candidate for further exploration in drug design and molecular interactions.

The molecular framework of Rac-Benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate is characterized by its stereochemical complexity. The presence of the (3R,4R) configuration in the thiolan ring suggests a high degree of specificity in its interactions with biological targets. This stereochemistry is critical for ensuring the compound's efficacy and selectivity in pharmacological applications. Recent studies have highlighted the importance of such stereochemical precision in the development of novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor binding.

In the realm of pharmaceutical research, this compound has shown promise as a precursor for more complex molecules. The benzyl carbamate moiety provides a versatile scaffold for further functionalization, enabling chemists to design derivatives with tailored properties. Such flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are essential. Researchers have been particularly interested in exploring how modifications to this core structure can enhance bioavailability and reduce toxic side effects.

The thiolan ring system itself is a subject of intense interest due to its unique reactivity and potential biological activity. Thiolans are known for their ability to participate in various chemical transformations, making them useful in both synthetic and medicinal chemistry contexts. The hydroxy group within the ring adds another layer of complexity, influencing the compound's solubility and metabolic stability. These features make Rac-Benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate an intriguing candidate for further investigation.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets more accurately. These simulations have provided insights into how the molecule might bind to enzymes or receptors, offering a rational basis for designing more effective drugs. The benzyl N-(2-phenylethyl)carbamate moiety, in particular, has been identified as a key interaction point, suggesting that modifications to this region could significantly impact the compound's pharmacological profile.

The synthesis of such complex molecules presents unique challenges, but recent innovations in synthetic methodology have made it increasingly feasible to produce these compounds on a scalable basis. Techniques like asymmetric synthesis and catalytic transformations have enabled chemists to construct intricate molecular architectures with high precision. This progress has opened up new avenues for drug discovery and has reinvigorated interest in exploring the potential of molecules like Rac-Benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate.

In conclusion, Rac-Benzyl N-(3R,4R)-4-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl-N-(2-phenylethyl)carbamate represents a significant milestone in chemical and biomedical research. Its unique molecular structure and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.